5-ethyl-8-oxo-N-{3-oxo-3-[(4-pyridinylmethyl)amino]propyl}-5,8-dihydro[1,3]dioxolo[4,5-g]quinoline-7-carboxamide

• Molecular Formula: C22H22N4O5
• Molecular Weight: 422.4 g/mol
• IUPAC Name: 5-ethyl-8-oxo-N-[3-oxo-3-(pyridin-4-ylmethylamino)propyl]-[1,3]dioxolo[4,5-g]quinoline-7-carboxamide
• InChI: InChI=1S/C22H22N4O5/c1-2-26-12-16(21(28)15-9-18-19(10-17(15)26)31-13-30-18)22(29)24-8-5-20(27)25-11-14-3-6-23-7-4-14/h3-4,6-7,9-10,12H,2,5,8,11,13H2,1H3,(H,24,29)(H,25,27)
• InChI Key: FXDKKVMBQOJDNA-UHFFFAOYSA-N
• SMILES: CCN1C=C(C(=O)C2=CC3=C(C=C21)OCO3)C(=O)NCCC(=O)NCC4=CC=NC=C4

Description

5-ethyl-8-oxo-N-{3-oxo-3-[(4-pyridinylmethyl)amino]propyl}-5,8-dihydro[1,3]dioxolo[4,5-g]quinoline-7-carboxamide is a chemical compound that belongs to the class of quinoline derivatives. It has shown promising results in scientific research applications due to its unique biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 5-ethyl-8-oxo-N-{3-oxo-3-[(4-pyridinylmethyl)amino]propyl}-5,8-dihydro[1,3]dioxolo[4,5-g]quinoline-7-carboxamide is not fully understood. However, it is believed to work by inhibiting the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. By inhibiting this enzyme, the compound prevents cancer cells from dividing and growing, ultimately leading to their death.
Biochemical and Physiological Effects:
In addition to its anti-cancer properties, 5-ethyl-8-oxo-N-{3-oxo-3-[(4-pyridinylmethyl)amino]propyl}-5,8-dihydro[1,3]dioxolo[4,5-g]quinoline-7-carboxamide has also been shown to have anti-inflammatory and anti-oxidant effects. It has been found to reduce the production of inflammatory cytokines, which are molecules that contribute to the development of various inflammatory diseases. Additionally, it has been shown to scavenge free radicals, which are unstable molecules that can damage cells and contribute to the development of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-ethyl-8-oxo-N-{3-oxo-3-[(4-pyridinylmethyl)amino]propyl}-5,8-dihydro[1,3]dioxolo[4,5-g]quinoline-7-carboxamide in lab experiments is its high potency. It has been found to be effective at very low concentrations, making it a cost-effective option for researchers. However, one limitation of using this compound is its poor solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 5-ethyl-8-oxo-N-{3-oxo-3-[(4-pyridinylmethyl)amino]propyl}-5,8-dihydro[1,3]dioxolo[4,5-g]quinoline-7-carboxamide. One area of focus is the development of more efficient synthesis methods that can increase the yield and purity of the compound. Additionally, further studies are needed to fully understand the mechanism of action and biochemical effects of the compound. Finally, there is a need for more in vivo studies to determine the efficacy and safety of the compound in animal models.

Synthesis Methods

The synthesis of 5-ethyl-8-oxo-N-{3-oxo-3-[(4-pyridinylmethyl)amino]propyl}-5,8-dihydro[1,3]dioxolo[4,5-g]quinoline-7-carboxamide involves the reaction of 4-(4-aminobutyl)pyridine with 2,3-dihydro-1,4-benzodioxine-6-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then treated with ethyl chloroformate to obtain the final compound.

Scientific Research Applications

5-ethyl-8-oxo-N-{3-oxo-3-[(4-pyridinylmethyl)amino]propyl}-5,8-dihydro[1,3]dioxolo[4,5-g]quinoline-7-carboxamide has been extensively studied for its potential use in cancer treatment. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, it has been found to induce apoptosis (programmed cell death) in cancer cells, making it a promising candidate for chemotherapy.